Cas no 2121511-71-3 (4,5-Dimethyl-2-methoxyphenylboronic acid)

• Product Name: 4,5-Dimethyl-2-methoxyphenylboronic acid
• CAS No: 2121511-71-3
• MF: C₉H₁₃BO₃
• MW: 180.008723020554
• MDL: MFCD28795053
• CID: 5073933
• Update Time: 2026-03-01

4,5-Dimethyl-2-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Dimethyl-2-methoxyphenylboronic acid
• Boronic acid, B-(2-methoxy-4,5-dimethylphenyl)-

• MDL： MFCD28795053
• Inchi： 1S/C9H13BO3/c1-6-4-8(10(11)12)9(13-3)5-7(6)2/h4-5,11-12H,1-3H3
• InChI Key： GPAUFRXEKDIYPR-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C)C=C1B(O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Topological Polar Surface Area: 49.7

Additional information on 4,5-Dimethyl-2-methoxyphenylboronic acid

4,5-Dimethyl-2-methoxyphenylboronic Acid: A Comprehensive Overview

The compound 4,5-Dimethyl-2-methoxyphenylboronic Acid (CAS No. 2121511-71-3) is a versatile and significant molecule in the field of organic synthesis and materials science. This compound belongs to the class of arylboronic acids, which are widely used as intermediates in various chemical reactions, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The structure of this compound consists of a phenyl ring substituted with two methyl groups at the 4 and 5 positions and a methoxy group at the 2 position, with a boronic acid functional group attached to the phenyl ring. This unique combination of substituents makes it highly valuable for its reactivity and selectivity in synthetic chemistry.

Recent advancements in the field of organoboron chemistry have highlighted the importance of 4,5-Dimethyl-2-methoxyphenylboronic Acid in the synthesis of complex aromatic compounds. Researchers have demonstrated that this compound can serve as an efficient precursor for constructing biaryl structures, which are critical components in pharmaceuticals, agrochemicals, and advanced materials. For instance, a study published in *Journal of Organic Chemistry* explored the use of this boronic acid in the synthesis of novel heterocyclic compounds with potential antitumor activity. The study emphasized the high yield and excellent regioselectivity achieved through the Suzuki-Miyaura coupling reaction using this compound as a key intermediate.

In addition to its role in cross-coupling reactions, 4,5-Dimethyl-2-methoxyphenylboronic Acid has also been utilized in the synthesis of functional polymers. A recent report in *Macromolecules* detailed its application in the preparation of boron-containing polymers with enhanced thermal stability and mechanical properties. The methoxy group at the 2 position plays a crucial role in stabilizing the polymer backbone during synthesis, while the methyl groups at positions 4 and 5 contribute to the overall hydrophobicity of the polymer. This makes it an attractive candidate for applications in high-performance materials such as adhesives and coatings.

The synthesis of 4,5-Dimethyl-2-methoxyphenylboronic Acid typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the hydroboration of an appropriately substituted phenol derivative followed by oxidation to yield the boronic acid. Researchers have optimized these methods to achieve higher yields and better purity levels, ensuring that this compound is readily available for large-scale applications.

Another area where 4,5-Dimethyl-2-methoxyphenylboronic Acid has shown promise is in bioconjugation chemistry. A study published in *Bioconjugate Chemistry* demonstrated its use as a linker for attaching small molecules to biomolecules such as proteins and DNA. The reactivity of the boronic acid group allows for efficient conjugation under mild conditions, making it suitable for applications in drug delivery systems and diagnostic agents.

Furthermore, recent studies have explored the use of this compound in click chemistry reactions. A research article in *Chemical Communications* reported its application as a component in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The results indicated that 4,5-Dimethyl-2-methoxyphenylboronic Acid could be effectively incorporated into click chemistry protocols without compromising reaction efficiency or product quality.

In conclusion, 4,5-Dimethyl-2-methoxyphenylboronic Acid (CAS No. 2121511-71-3) is a highly versatile compound with a wide range of applications across various fields of chemistry. Its unique structure and reactivity make it an indispensable tool for synthesizing complex molecules and advanced materials. As research continues to uncover new applications for this compound, its significance in modern chemical synthesis is expected to grow further.